Cas no 14333-92-7 (Benzeneacetaldehyde,4-ethyl-a-oxo-)

• Product Name: Benzeneacetaldehyde,4-ethyl-a-oxo-
• CAS No: 14333-92-7
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 120328
• PubChem ID: 44118760
• Update Time: 2025-04-18

Benzeneacetaldehyde,4-ethyl-a-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde,4-ethyl-a-oxo-
• (4-ETHYLPHENYL)GLYOXAL HYDRATE
• G-KG
• 2-(4-ethylphenyl)-2-oxoacetaldehyde hydrate
• CS-0441475
• AB48659
• DS-0014
• 1171381-90-0
• 4-Ethylphenylglyoxal hydrate
• DTXSID10656971
• AKOS015855185
• 2-(4-Ethylphenyl)-2-oxoacetaldehydehydrate
• (4-Ethylphenyl)(oxo)acetaldehyde--water (1/1)
• A893444
• Benzeneacetaldehyde, 4-ethyl-alpha-oxo-, hydrate (1:1)
• 2-(4-ethylphenyl)-2-oxoacetaldehyde;hydrate
• 14333-92-7

• Inchi： 1S/C10H10O2.H2O/c1-2-8-3-5-9(6-4-8)10(12)7-11;/h3-7H,2H2,1H3;1H2
• InChI Key： QFDCQUPYEYQFJM-UHFFFAOYSA-N
• SMILES： O=C(C=O)C1C=CC(=CC=1)CC.O

Computed Properties

• Exact Mass: 180.079
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.1A^2

Experimental Properties

• PSA: 43.37000
• LogP: 1.56630